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Compound of Interest

Compound Name: L-NIL hydrochloride

Cat. No.: B116163

Essential Safety and Handling Guide for L-NIL
Hydrochloride

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for the use of L-NIL hydrochloride, a selective inhibitor of inducible
nitric oxide synthase (iNOS).

Chemical and Physical Properties

L-NIL hydrochloride is a crystalline solid with the following key characteristics:
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Property Value

Synonym N6-(1-iminoethyl)-L-lysine, dihydrochloride[1]
CAS Number 159190-45-1[1]

Molecular Formula C8H17N302 « 2HCI[2]

Formula Weight 260.2 g/mol [2]

Purity >95%(2]

Storage -20°C[3]

Stability = 4 years[2]

Solubility Data

Proper dissolution is critical for experimental accuracy. The solubility of L-NIL hydrochloride in
various solvents is detailed below. It is recommended to purge the solvent with an inert gas
before dissolving the compound. Aqueous solutions are not recommended for storage for more
than one day.[3]

Solvent Solubility
Water ~50 mg/mL[2]
PBS (pH 7.2) ~30 mg/mL[2]
DMSO ~15 mg/mL[2]
DMF ~15 mg/mL[2]
Ethanol ~1 mg/mL[2]

Hazard Identification and Personal Protective
Equipment (PPE)

L-NIL hydrochloride is classified with the following hazards:

 Skin Irritation (Category 2)[1]
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» Serious Eye Irritation (Category 2A)[1]

e Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System([1]

The GHS pictogram associated with these hazards is the exclamation mark (GHS07).[1]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Recommendation

Eye/Face Protection Safety glasses with side-shields or goggles.

) ) Chemical-resistant gloves (e.qg., nitrile rubber)
Skin Protection
and a lab coat.

A NIOSH-approved respirator is recommended,
Respiratory Protection especially when handling the powder outside of

a ventilated enclosure.

General laboratory hygiene practices, such as washing hands before breaks and at the end of
work, and keeping the compound away from food and drink, should always be followed.[1]

Operational Workflow for Handling L-NIL
Hydrochloride

The following diagram outlines the standard procedure for safely handling L-NIL
hydrochloride from receipt to disposal.
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Operational Workflow for L-NIL Hydrochloride

Preparation

Receive and Log Compound

Upon Arrival

Y

Store at -20°C

Before Use

A

Review Safety Data Sheet

Prior to Handling

Y

Don Appropriate PPE

Experin;'entation

Weigh Compound in Ventilated Enclosure

A

Dissolve in Appropriate Solvent

A

Perform Experiment

Cleanup a;'d Disposal

Decontaminate Work Area

A

Dispose of Waste

A

Doff and Dispose of PPE

A

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow for L-NIL hydrochloride.
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First Aid Measures

In the event of exposure, follow these first aid guidelines:

Exposure Route

First Aid Procedure

After Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

After Skin Contact

Immediately wash with plenty of soap and water
for at least 15 minutes. Remove contaminated
clothing. Seek medical attention if irritation

persists.

After Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

After Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.

Experimental Protocol: Inhibition of INOS in Cell

Culture

This protocol provides a general framework for assessing the inhibitory effect of L-NIL

hydrochloride on iINOS activity in a cell-based assay.

Materials:

L-NIL hydrochloride

Cell culture medium and supplements

Appropriate cell line (e.g., RAW 264.7 macrophages)

Lipopolysaccharide (LPS) and Interferon-gamma (IFN-y) to induce iINOS expression
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e Griess Reagent for nitrite measurement
e Phosphate-buffered saline (PBS)
Procedure:

o Cell Seeding: Plate cells in a multi-well plate at a suitable density and allow them to adhere
overnight.

o Compound Preparation: Prepare a stock solution of L-NIL hydrochloride in an appropriate
solvent (e.g., water or DMSO). Further dilute the stock solution in cell culture medium to
achieve the desired final concentrations.

o Treatment: Pre-treat the cells with various concentrations of L-NIL hydrochloride for a
specified period (e.g., 1-2 hours).

e INOS Induction: Stimulate the cells with LPS and IFN-y to induce the expression of iINOS.
 Incubation: Incubate the cells for a period sufficient for NO production (e.g., 24 hours).

 Nitrite Measurement: Collect the cell culture supernatant. Measure the concentration of
nitrite, a stable product of NO, using the Griess Reagent according to the manufacturer's
instructions.

o Data Analysis: Determine the IC50 value of L-NIL hydrochloride by plotting the percentage
of INOS inhibition against the log of the inhibitor concentration.

Disposal Plan

L-NIL hydrochloride is classified as Water Hazard Class 1, indicating it is slightly hazardous to
water.[1] Do not allow the undiluted product or large quantities to reach groundwater,
watercourses, or sewage systems.[1]

Waste Disposal Steps:

e Segregation: Collect all waste materials containing L-NIL hydrochloride, including unused
solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated and
clearly labeled hazardous waste container.
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e Neutralization (for aqueous solutions): For small quantities of aqueous solutions, consider
neutralization. This should be done in a well-ventilated area. Slowly add a dilute solution of a
weak base (e.g., sodium bicarbonate) while monitoring the pH. The goal is to bring the pH to

a neutral range (6-8).

o Chemical Waste Disposal Service: The neutralized solution and other contaminated solid
waste should be disposed of through a licensed chemical waste disposal service. Follow all
local, state, and federal regulations for hazardous waste disposal.

The following diagram illustrates the decision-making process for the disposal of L-NIL
hydrochloride waste.

L-NIL Hydrochloride Waste Disposal Plan

Waste Generated
(Solutions, Solids, PPE)

;
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Hazardous Waste Container
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Disposal decision workflow for L-NIL hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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